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Compound of Interest

Compound Name: 4-Bromo-2-methylthiazole

Cat. No.: B1272499

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromo-2-methylthiazole, a key
building block in the synthesis of various biologically active compounds. This document outlines
its chemical and physical properties, a detailed synthesis protocol, its applications in research
and development, and essential safety information.

Core Properties

4-Bromo-2-methylthiazole is a substituted thiazole derivative with the chemical formula
C4H4BrNS.[1][2][3] Its chemical structure and properties make it a versatile reagent in organic
synthesis.

Physicochemical Data
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Property Value Source
CAS Number 298694-30-1 [21[31141[5]
Molecular Formula C4H4BrNS [1112][3][4]
Molecular Weight 178.05 g/mol [1114]
Appearance Colorless to pale yellow liquid [41151[6]
Boiling Point 199.2 + 13.0 °C (Predicted) [41[5]
~125-127 °C [6]

Density 1.702 + 0.06 g/cm3 (Predicted) [4115]

1.65 g/mL at 20 °C

[6]

pKa

0.66 £ 0.10 (Predicted)

[4]115]

Solubility

Immiscible with water, soluble

in polar organic solvents.

[6]

Synthesis Protocol

A general experimental procedure for the synthesis of 4-Bromo-2-methylthiazole is detailed

below.[4][5]

Experimental Methodology

e Reaction Setup: Dissolve 2,4-dibromothiazole (9.8 mmol) in anhydrous tetrahydrofuran (THF,

50 mL) and stir the solution at -78 °C under an argon atmosphere.[4][5]

e Lithiation: Slowly add n-butyllithium (6 mmol, 2.5 M in hexane) to the solution and continue
stirring for 1 hour at -78 °C.[4][5]

¢ Methylation: Add a solution of dimethyl sulfate (2.7 mL) in THF (5 mL) dropwise to the

reaction mixture.[4][5]

e Reaction Progression: Stir the mixture at -78 °C for 4 hours, then allow it to slowly warm to

room temperature and continue stirring overnight.[4][5]
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o Work-up: Dilute the reaction mixture with a saturated aqueous sodium bicarbonate solution
(50 mL).[4][5]

o Extraction: Extract the aqueous layer with ether. Combine the organic phases, wash with
brine, and dry over magnesium sulfate.[4][5]

 Purification: Concentrate the organic phase by rotary evaporation and purify the residue by
silica gel column chromatography to yield 4-Bromo-2-methylthiazole as a yellow oil (55%
yield).[4][5]
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Synthesis Workflow of 4-Bromo-2-methylthiazole

Dissolve 2,4-dibromothiazole in anhydrous THF

:

Cool to -78 °C under Argon

:

Add n-butyllithium dropwise

;

Stir for 1 hour at -78 °C

;

Add dimethyl sulfate in THF dropwise

;

Stir for 4 hours at -78 °C

;

Warm to room temperature and stir overnight

;

Quench with saturated NaHCO3

;

Extract with ether

;

Wash with brine and dry over MgSO4

Purify by silica gel chromatography

4-Bromo-2-methylthiazole

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Bromo-2-methylthiazole.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1272499?utm_src=pdf-body-img
https://www.benchchem.com/product/b1272499?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Applications in Research and Development

4-Bromo-2-methylthiazole serves as a crucial intermediate in the synthesis of a variety of
compounds with significant biological and material properties.

o Pharmaceutical Research: It is a key scaffold for developing dual orexin receptor
antagonists, which have shown potential in promoting sleep with EC50 values as low as 3
nM in animal models.[6] Thiazole derivatives, in general, are known to exhibit a wide range
of biological activities, including antimicrobial and anticancer properties.[7][8] The bromo-
and methyl-substituents on the thiazole ring provide critical interaction points for biological
targets.[6][9]

e Agrochemicals: The compound is used as a building block for fungicides that target the
plasma membrane H+-ATPase in fungi.[6] The bromothiazole moiety enhances the
penetration of the fungicide through the fungal cell membrane.[6]

» Materials Science: 4-Bromo-2-methylthiazole is utilized as a monomer for the production of
thiazole-based conducting polymers.[6] The bromine substituent facilitates doping, which can
enhance the electrical conductivity of the resulting polymer.[6]

Applications of 4-Bromo-2-methylthiazole
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Caption: Key application areas of 4-Bromo-2-methylthiazole.
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Safety and Handling

Proper handling of 4-Bromo-2-methylthiazole is crucial to ensure laboratory safety.

GHS Hazard Information

Hazard Code Description

H302 Harmful if swallowed[1]

H315 Causes skin irritation[1]

H318 Causes serious eye damage[1]
H335 May cause respiratory irritation[1]

Handling and Storage

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and
face protection.[10] A full-facepiece respirator with an organic vapor cartridge is
recommended.[6]

o Ventilation: Use only outdoors or in a well-ventilated area.[10]

» Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[6][10]
Keep away from alkaline materials, strong oxidizing agents, strong acids, and amines.[6][10]
Store in a freezer under -20°C in an inert atmosphere.[4][5]

o First Aid: In case of eye contact, rinse cautiously with water for several minutes.[10] For skin
contact, wash with plenty of soap and water.[10] If inhaled, move the person to fresh air.[10]
If swallowed, rinse the mouth.[10] Seek immediate medical attention if symptoms persist.[10]
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Safety and Handling Protocol
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\ Storage \

Keep Container Tightly Closed

Avoid Ingestion and Inhalation ‘ ’ Store in a Cool, Dry Place ‘

Wear Eye and Face Protection ‘ ’ Use in a Well-Ventilated Area

Wear Protective Clothing Store Away from Incompatible Materials
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Caption: Protocol for safe handling of 4-Bromo-2-methylthiazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: 4-Bromo-2-methylthiazole (CAS No.
298694-30-1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1272499#4-bromo-2-methylthiazole-cas-number-
298694-30-1-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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